Cas no 155062-49-0 (5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt)
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt Chemical and Physical Properties
Names and Identifiers
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- sodium 5-methyl-1,2,4-oxadiazole-3-carboxylate
- sodium;5-methyl-1,2,4-oxadiazole-3-carboxylate
- 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt
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- MDL: MFCD28954168
- Inchi: 1S/C4H4N2O3.Na/c1-2-5-3(4(7)8)6-9-2;/h1H3,(H,7,8);/q;+1/p-1
- InChI Key: MQBFNSGIXBNGRR-UHFFFAOYSA-M
- SMILES: [Na+].O1C(C)=NC(C(=O)[O-])=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 132
- Topological Polar Surface Area: 79
Experimental Properties
- Solubility: DMSO (Slightly), Methanol (Slightly)
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M336624-100mg |
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt |
155062-49-0 | 100mg |
$81.00 | 2023-05-17 | ||
| TRC | M336624-250mg |
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt |
155062-49-0 | 250mg |
$155.00 | 2023-05-17 | ||
| TRC | M336624-500mg |
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt |
155062-49-0 | 500mg |
$265.00 | 2023-05-17 | ||
| TRC | M336624-1g |
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt |
155062-49-0 | 1g |
$ 305.00 | 2022-06-03 | ||
| TRC | M336624-1000mg |
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt |
155062-49-0 | 1g |
$374.00 | 2023-05-17 | ||
| Enamine | EN300-218467-0.05g |
sodium 5-methyl-1,2,4-oxadiazole-3-carboxylate |
155062-49-0 | 95% | 0.05g |
$54.0 | 2023-09-16 | |
| Enamine | EN300-218467-0.1g |
sodium 5-methyl-1,2,4-oxadiazole-3-carboxylate |
155062-49-0 | 95% | 0.1g |
$80.0 | 2023-09-16 | |
| Enamine | EN300-218467-0.25g |
sodium 5-methyl-1,2,4-oxadiazole-3-carboxylate |
155062-49-0 | 95% | 0.25g |
$113.0 | 2023-09-16 | |
| Enamine | EN300-218467-0.5g |
sodium 5-methyl-1,2,4-oxadiazole-3-carboxylate |
155062-49-0 | 95% | 0.5g |
$178.0 | 2023-09-16 | |
| Enamine | EN300-218467-1.0g |
sodium 5-methyl-1,2,4-oxadiazole-3-carboxylate |
155062-49-0 | 95% | 1g |
$0.0 | 2023-06-08 |
5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt
Comprehensive Overview of 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt (CAS No. 155062-49-0)
The compound 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt (CAS No. 155062-49-0) is a highly specialized chemical with significant applications in pharmaceutical and agrochemical research. As a sodium salt derivative of the oxadiazole family, it exhibits unique physicochemical properties that make it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of novel heterocyclic scaffolds for therapeutic agents.
One of the key reasons for the growing attention on 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt is its role as a building block in medicinal chemistry. The oxadiazole ring system is known for its bioisosteric properties, often serving as a replacement for ester or amide functionalities in drug molecules. This characteristic has led to its incorporation in various small molecule inhibitors targeting enzymes and receptors. Current trends in pharmaceutical research emphasize the need for such versatile intermediates, especially with the rising demand for targeted therapies and precision medicine approaches.
From a structural perspective, the presence of both the oxadiazole core and the carboxylic acid sodium salt moiety in this compound provides excellent water solubility, a critical factor in drug formulation development. This feature aligns well with the pharmaceutical industry's focus on improving drug bioavailability and ADME properties (Absorption, Distribution, Metabolism, and Excretion). Recent studies have explored its potential in creating more soluble analogs of existing drugs, addressing one of the most common challenges in drug development pipelines.
The synthesis and applications of 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt have gained particular attention in the context of green chemistry initiatives. Researchers are investigating more sustainable production methods for such heterocyclic compounds, responding to the global push for environmentally friendly synthesis routes. This aligns with frequent searches for "sustainable pharmaceutical intermediates" and "green synthesis of heterocycles" in scientific databases and search engines.
In analytical chemistry, the characterization of 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. The compound's distinct spectral signatures make it a useful reference material in method development for analyzing similar nitrogen-containing heterocycles, a class of compounds receiving growing attention in metabolomics studies.
The stability profile of 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt under various conditions is another area of active investigation. Understanding its degradation pathways and storage requirements is crucial for pharmaceutical applications, where compound stability directly impacts shelf life and efficacy. This aspect connects with frequent industry queries about "long-term stability of drug intermediates" and "accelerated stability testing methods."
Beyond pharmaceuticals, this compound shows promise in materials science applications. The oxadiazole ring system is known to contribute to electronic properties in organic semiconductors, sparking interest in its potential for organic electronic devices. While research in this area is still emerging, it represents an exciting interdisciplinary application that bridges chemistry and materials science.
Quality control aspects of 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt production are critical for its commercial and research applications. Rigorous purity testing and impurity profiling are essential, particularly when the compound is intended for use in drug substance synthesis. These quality considerations align with current Good Manufacturing Practice (cGMP) requirements and respond to the pharmaceutical industry's emphasis on quality by design principles.
The commercial availability of 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt has expanded in recent years, reflecting its growing importance in chemical research. Suppliers now offer various quantities ranging from milligram-scale for initial screening to kilogram quantities for process development. This availability supports the compound's use in high-throughput screening platforms and combinatorial chemistry approaches that are central to modern drug discovery efforts.
Looking forward, the scientific community anticipates continued interest in 5-Methyl-1,2,4-oxadiazole-3-carboxylic Acid Sodium Salt and related heterocyclic compounds. As research into structure-activity relationships advances and new therapeutic targets emerge, the demand for such specialized building blocks is likely to increase. The compound's versatility ensures its relevance across multiple areas of chemical research, from fundamental studies to applied pharmaceutical development.
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